![molecular formula C28H25N3O6S B2994075 N-(3,5-dimethoxyphenyl)-2-((3-(4-ethoxyphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide CAS No. 892278-61-4](/img/structure/B2994075.png)
N-(3,5-dimethoxyphenyl)-2-((3-(4-ethoxyphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide
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Description
N-(3,5-dimethoxyphenyl)-2-((3-(4-ethoxyphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H25N3O6S and its molecular weight is 531.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Novel heterocyclic compounds derived from similar structural frameworks have been synthesized, demonstrating significant anti-inflammatory and analgesic activities. For instance, compounds with a base structure of benzodifuranyl and thiazolopyrimidines, among others, have shown promising COX-2 inhibitory, analgesic, and anti-inflammatory properties (Abu‐Hashem et al., 2020). These findings suggest that derivatives of the compound could also possess similar biological activities, making them valuable for further pharmacological studies.
Anticancer Activity
Derivatives of similar compounds have been explored for their anticancer properties. Certain acetamide derivatives have shown appreciable growth inhibition against various cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020). This suggests that N-(3,5-dimethoxyphenyl)-2-((3-(4-ethoxyphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide could be modified to enhance its anticancer activity, providing a new avenue for cancer treatment research.
Radioligand Imaging
Compounds within this structural family have been used to develop selective radioligands for imaging specific proteins in positron emission tomography (PET) studies. This application is crucial for understanding various biological processes and diseases at the molecular level (Dollé et al., 2008). Such research could pave the way for using this compound derivatives in diagnostic imaging, contributing to more accurate and early disease diagnosis.
Synthesis of Erythrinanes
Research has also explored the synthesis of erythrinanes, a class of natural products with various biological activities, using related acetamide compounds. Such synthetic routes are essential for developing pharmaceuticals and understanding natural product synthesis (Chikaoka et al., 2003). The structural complexity and functionality of this compound make it a potential candidate for developing new synthetic pathways to erythrinanes and related compounds.
Properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-[[3-(4-ethoxyphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N3O6S/c1-4-36-19-11-9-18(10-12-19)31-27(33)26-25(22-7-5-6-8-23(22)37-26)30-28(31)38-16-24(32)29-17-13-20(34-2)15-21(14-17)35-3/h5-15H,4,16H2,1-3H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYKFZDWXTJOEAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC(=CC(=C5)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
531.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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